2-[(4-allyl-5-{1-[(4-chlorophenyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

• IUPAC Name: 2-[[5-[1-(4-chloroanilino)ethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• InChI: InChI=1S/C15H19ClN6OS/c1-3-8-22-14(20-21-15(22)24-9-13(23)19-17)10(2)18-12-6-4-11(16)5-7-12/h3-7,10,18H,1,8-9,17H2,2H3,(H,19,23)
• InChI Key: LFOVMJJQDCUFHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1CC=C)SCC(=O)NN)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H19ClN6OS
• Molecular Weight: 366.9 g/mol

Description

“2-[(4-allyl-5-{1-[(4-chlorophenyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide” is a compound that belongs to the class of 1,2,4-triazoles. Triazoles are very interesting compounds as they play an important role in chemopreventive and chemotherapeutic effects on cancer. They might also be suitable as antiviral and anti-infective drugs.

Scientific Research Applications

Chemotherapy

Triazole compounds have been extensively studied for their potential use in chemotherapy. The presence of a 1,2,4-triazole ring in the structure of this compound suggests it may be useful in the development of new chemotherapeutic agents. .

Antibacterial Agents

The 1,2,4-triazole moiety is known for its antimicrobial properties, particularly against resistant bacterial strains. .

Structural Analysis and Reactivity Studies

The structural complexity of triazole derivatives makes them interesting subjects for structure-reactivity relationship studies. .

High-Energy Materials

Triazoles are also known for their applications in high-energy materials such as propellants and explosives. The high nitrogen content in triazoles contributes to their energetic properties. .

Pharmaceutical Testing and Reference Standards

This compound can be used in pharmaceutical testing as a high-quality reference standard. .

Drug Design and Synthesis

Due to the versatility of the triazole ring, this compound could serve as a scaffold for the design and synthesis of new drugs. .

Molecular Probes

The unique structure of this compound, particularly its ability to bind to certain biological targets, makes it a candidate for use as a molecular probe. .

Agricultural Chemicals

Compounds with triazole rings have been used in the development of agricultural chemicals, such as fungicides and growth regulators. .

Mechanism of Action

Triazoles

are a class of compounds that have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .